molecular formula C11H10O2 B8526210 2,3-Dimethyl-7-formylbenzofuran

2,3-Dimethyl-7-formylbenzofuran

Cat. No.: B8526210
M. Wt: 174.20 g/mol
InChI Key: MNJBNVZZHSDZEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,3-Dimethyl-7-formylbenzofuran is a useful research compound. Its molecular formula is C11H10O2 and its molecular weight is 174.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10O2

Molecular Weight

174.20 g/mol

IUPAC Name

2,3-dimethyl-1-benzofuran-7-carbaldehyde

InChI

InChI=1S/C11H10O2/c1-7-8(2)13-11-9(6-12)4-3-5-10(7)11/h3-6H,1-2H3

InChI Key

MNJBNVZZHSDZEO-UHFFFAOYSA-N

Canonical SMILES

CC1=C(OC2=C(C=CC=C12)C=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

17 g (75.6 mmol) of 2,3-dimethyl-7-bromobenzofuran and 250 ml of tetrahydrofuran are introduced under an inert atmosphere into a 1 liter round-bottomed flask. The mixture is cooled to -78° C. by a bath of dry ice in acetone. 60 ml of tert-butyllithium (1.4M in pentane) are added dropwise and the reaction mixture is allowed to stir for 10 minutes. 17.5 ml of N,N-dimethylformamide (227 mmol) are then added dropwise and the reaction mixture is allowed to return to room temperature. 100 ml of water are added and then extraction is carried out with ethyl acetate (3×80 ml). The organic phases are combined, dried over magnesium sulphate and concentrated. The residue is purified by chromatography on a silica column (elution solvent cyclohexane: ethyl acetate 9:1). 11.97 g (Yield: 91%) of 2,3-dimethyl-7-formylbenzofuran are obtained. M.p. =56-58° C.
Quantity
17 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
60 mL
Type
reactant
Reaction Step Three
Quantity
17.5 mL
Type
reactant
Reaction Step Four
Name
Quantity
100 mL
Type
solvent
Reaction Step Five

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